(2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine

• CAS No.: 920802-20-6
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: (2R)-2-(3-fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine
• InChI: InChI=1S/C18H20FNO2/c1-21-17-7-5-14(6-8-17)12-20-9-10-22-18(13-20)15-3-2-4-16(19)11-15/h2-8,11,18H,9-10,12-13H2,1H3/t18-/m0/s1
• InChI Key: VJXDRKILTMXBQO-SFHVURJKSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CN2CCO[C@@H](C2)C3=CC(=CC=C3)F
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCOC(C2)C3=CC(=CC=C3)F

Description

(2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine is a chemical compound that belongs to the class of morpholine derivatives. This compound is characterized by the presence of a fluorophenyl group and a methoxyphenylmethyl group attached to a morpholine ring. Morpholine derivatives are known for their diverse applications in medicinal chemistry, agrochemicals, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoroaniline and 4-methoxybenzyl chloride.

Formation of Intermediate: The first step involves the reaction of 3-fluoroaniline with an appropriate reagent to form an intermediate compound.

Cyclization: The intermediate is then subjected to cyclization conditions to form the morpholine ring.

Final Product Formation:

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions, such as the use of specific catalysts, solvents, and temperature control, to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

(2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methoxy-3-methylquinoline
• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate
• 2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic acid

Uniqueness

(2R)-2-(3-Fluorophenyl)-4-[(4-methoxyphenyl)methyl]morpholine is unique due to the presence of both fluorophenyl and methoxyphenylmethyl groups attached to the morpholine ring. This unique structure imparts specific chemical and biological properties that differentiate it from other similar compounds. The fluorine atom, in particular, can enhance the compound’s stability, lipophilicity, and binding affinity to biological targets.